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Introduction
Aquacobalamin, also known as hydroxocobalamin or vitamin B₁₂a, is a vital water-soluble

vitamin that plays a central role in cellular one-carbon metabolism. This intricate network of

biochemical pathways is fundamental for the synthesis of nucleotides, the regulation of gene

expression through methylation, and the maintenance of metabolic homeostasis. As a direct

precursor to the two active coenzyme forms of vitamin B₁₂, methylcobalamin and

adenosylcobalamin, aquacobalamin is indispensable for the function of key enzymes that

drive one-carbon metabolism. This technical guide provides an in-depth exploration of the core

functions of aquacobalamin, detailing its cellular uptake and conversion, its role in critical

enzymatic reactions, and the methodologies used to study its metabolic impact. The

quantitative data presented herein, along with detailed experimental protocols and pathway

visualizations, offer a comprehensive resource for researchers and professionals in the field of

drug development.

Cellular Uptake and Conversion of Aquacobalamin
The journey of aquacobalamin from circulation to its metabolically active forms within the cell

is a highly regulated process. In the bloodstream, aquacobalamin is bound to the transport

protein transcobalamin (TC). The aquacobalamin-TC complex then binds to the

transcobalamin receptor (TCblR/CD320) on the cell surface, initiating receptor-mediated

endocytosis.
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Once inside the cell within an endosome, the complex is trafficked to the lysosome, where

transcobalamin is degraded, releasing free aquacobalamin into the cytoplasm. In the

cytoplasm, aquacobalamin undergoes a series of enzymatic reactions to be converted into its

active coenzyme forms. A key study in HeLa cells has shown that the intracellular processing of

aquacobalamin (hydroxocobalamin) is six-fold faster than that of the synthetic form,

cyanocobalamin.[1]

The conversion pathway involves the reduction of the cobalt ion in aquacobalamin from Co³⁺

to Co²⁺ and subsequently to Co¹⁺. In the cytoplasm, the resulting cob(I)alamin can then be

methylated to form methylcobalamin, the cofactor for methionine synthase. Alternatively, after

transport into the mitochondria, cob(II)alamin is adenosylated to form adenosylcobalamin, the

cofactor for methylmalonyl-CoA mutase.
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Cellular Uptake and Conversion of Aquacobalamin
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The Methionine Cycle
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Propionate Metabolism and the role of Methylmalonyl-CoA Mutase
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Methionine Synthase Activity Assay Workflow
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Methylmalonyl-CoA Mutase Activity Assay Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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